Cas no 16696-81-4 (1-Propene-1-thiol)

• Product Name: 1-Propene-1-thiol
• CAS No: 16696-81-4
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 2020654
• PubChem ID: 138345
• Update Time: 2025-04-21

1-Propene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-thiol
• Thial-form-1-Propene-1-thiol
• propanethial
• DTXSID70963875
• AKOS015897367
• Thiopropionaldehyd
• 16696-81-4
• DTXCID201391602
• UXBLKIPIXRLLBH-UHFFFAOYSA-N

• Inchi： 1S/2C3H6S/c2*1-2-3-4/h3H,2H2,1H3;2-4H,1H3/b;3-2+
• InChI Key： WTFZABIXDJNVCA-ZPYUXNTASA-N
• SMILES： CCC=S.C/C=C/S

Computed Properties

• Exact Mass: 74.01902136Da
• Monoisotopic Mass: 74.01902136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 17.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioaldehydes